Cas no 106307-52-2 (5-(4-Methoxyphenyl)pyrimidine-2-carboxylic Acid)

• Product Name: 5-(4-Methoxyphenyl)pyrimidine-2-carboxylic Acid
• CAS No: 106307-52-2
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 1181609
• PubChem ID: 13572060
• Update Time: 2025-07-25

5-(4-Methoxyphenyl)pyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylic acid, 5-(4-methoxyphenyl)-
• 5-(4-methoxyphenyl)pyrimidine-2-carboxylic acid
• 5-(4-methoxyphenyl)-2-pyrimidinecarboxylic acid
• DTXSID00544111
• 106307-52-2
• AKOS022657227
• EN300-736917
• 5-(4-Methoxyphenyl)pyrimidine-2-carboxylic Acid

• Inchi： 1S/C12H10N2O3/c1-17-10-4-2-8(3-5-10)9-6-13-11(12(15)16)14-7-9/h2-7H,1H3,(H,15,16)
• InChI Key： OELCVPLRDHDCSW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CN=C(C(=O)O)N=C1

Computed Properties

• Exact Mass: 230.0692
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(4-Methoxyphenyl)pyrimidine-2-carboxylic Acid

5-(4-Methoxyphenyl)pyrimidine-2-carboxylic Acid (CAS No. 106307-52-2): A Comprehensive Overview of Its Properties and Applications

5-(4-Methoxyphenyl)pyrimidine-2-carboxylic Acid (CAS No. 106307-52-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic derivative, characterized by its pyrimidine core and 4-methoxyphenyl substituent, exhibits unique chemical properties that make it valuable for drug discovery and material science. The compound's molecular structure combines a carboxylic acid functional group with a methoxy-substituted aromatic ring, enabling diverse reactivity patterns.

In recent years, the demand for pyrimidine-based building blocks like 5-(4-Methoxyphenyl)pyrimidine-2-carboxylic Acid has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "pyrimidine carboxylic acid derivatives" and "CAS 106307-52-2 applications," reflecting growing interest in its synthetic utility. The compound's hydrogen-bonding capacity and planar geometry make it particularly useful for designing molecular scaffolds in medicinal chemistry.

The synthesis of 5-(4-Methoxyphenyl)pyrimidine-2-carboxylic Acid typically involves palladium-catalyzed cross-coupling reactions or condensation methods, topics frequently queried as "synthesis of methoxyphenyl pyrimidines." Its solubility profile (moderate in polar organic solvents but limited in water) and thermal stability (decomposition above 250°C) are critical parameters for formulation scientists. Current studies explore its potential as a precursor for fluorescence probes and bioconjugation reagents, aligning with trends in bioimaging research.

From a regulatory perspective, CAS 106307-52-2 is not classified as hazardous under major chemical inventories, though proper laboratory handling protocols should always be followed. Analytical techniques like HPLC purification and NMR characterization are essential for quality control, as evidenced by frequent searches for "purity analysis of pyrimidine carboxylic acids." The compound's logP value (approximately 2.1) suggests moderate lipophilicity, influencing its pharmacokinetic behavior in biological systems.

Emerging applications of 5-(4-Methoxyphenyl)pyrimidine-2-carboxylic Acid include its use in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. These developments respond to industry demands for "functionalized pyrimidines for materials science" and "heterocyclic linkers for supramolecular chemistry." The compound's crystalline properties have also attracted attention in solid-state chemistry, particularly for designing pharmaceutical cocrystals to enhance drug solubility.

For researchers investigating structure-activity relationships (SAR), the electron-donating methoxy group at the para position significantly influences the compound's electronic distribution. This feature is frequently referenced in searches about "substituent effects on pyrimidine reactivity." Recent patent literature reveals its incorporation into biodegradable polymers and photoactive materials, demonstrating versatility beyond traditional pharmaceutical applications.

Quality specifications for 5-(4-Methoxyphenyl)pyrimidine-2-carboxylic Acid typically require ≥98% purity by HPLC, with particular attention to residual solvent levels and heavy metal content. Storage recommendations generally suggest protection from moisture at 2-8°C, addressing common queries about "stability of carboxylic acid functionalized heterocycles." The compound's UV-Vis absorption characteristics (λmax ~270 nm) make it suitable for analytical method development in quality control laboratories.

In conclusion, 5-(4-Methoxyphenyl)pyrimidine-2-carboxylic Acid (CAS No. 106307-52-2) represents a multifaceted chemical entity with expanding applications across drug development, materials engineering, and analytical sciences. Its balanced hydrophilic-lipophilic character and structural modularity continue to inspire innovative research, particularly in areas addressing current challenges like targeted drug delivery and green chemistry initiatives. The compound's growing prominence is reflected in increasing academic publications and commercial inquiries, solidifying its position as a valuable intermediate in modern chemical synthesis.